Cas no 941987-92-4 (1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 941987-92-4
• MF: C₁₆H₁₃ClFN₃O
• MW: 317.745325803757
• CID: 5502131
• Update Time: 2025-06-08

1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-(1-methylindol-3-yl)urea
• 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C16H13ClFN3O/c1-21-9-14(11-4-2-3-5-15(11)21)20-16(22)19-10-6-7-13(18)12(17)8-10/h2-9H,1H3,(H2,19,20,22)
• InChI Key： WDMHHJAABFDKJU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(Cl)=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Additional information on 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea

1-(3-Chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea: A Comprehensive Overview

1-(3-Chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 941987-92-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a urea derivative with a unique structure that includes a 3-chloro-4-fluorophenyl group and a 1-methyl-1H-indol-3-yl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea is characterized by its aromatic rings and the urea linkage, which plays a crucial role in its biological activity. The 3-chloro-4-fluorophenyl group provides lipophilicity and enhances the compound's ability to cross biological membranes, while the 1-methyl-1H-indol-3-yl moiety contributes to its binding affinity for specific receptors or enzymes. These structural features make the compound an attractive target for drug discovery and development.

Recent studies have focused on the potential therapeutic applications of 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea. One notable area of research is its activity as an inhibitor of specific enzymes involved in various diseases. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases. This property makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This dual mechanism of action—targeting both kinases and inflammatory pathways—positions the compound as a versatile therapeutic agent with broad applications.

The pharmacokinetic profile of 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea has been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety. The compound's high oral bioavailability and long half-life make it suitable for chronic administration, reducing the frequency of dosing and improving patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal adverse effects, suggesting a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

The development of 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea as a therapeutic agent is supported by ongoing research efforts aimed at optimizing its chemical structure and improving its pharmacological properties. Computational methods, such as molecular docking and virtual screening, are being employed to identify structural modifications that enhance its binding affinity and selectivity for target proteins. These advancements are expected to lead to the discovery of more potent and selective derivatives with enhanced therapeutic efficacy.

In conclusion, 1-(3-chloro-4-fluorophenyl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 941987-92-4) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it a valuable candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a safe and effective treatment option.